Cas no 1564464-30-7 (2,2-difluoro-1-(pyrimidin-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(pyrimidin-5-yl)ethan-1-ol
• CAS No: 1564464-30-7
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 6512055
• PubChem ID: 112575530
• Update Time: 2025-05-24

2,2-difluoro-1-(pyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrimidin-5-yl)ethan-1-ol
• EN300-1230113
• 1564464-30-7
• AKOS026738429

• Inchi： 1S/C6H6F2N2O/c7-6(8)5(11)4-1-9-3-10-2-4/h1-3,5-6,11H
• InChI Key： KMAZZBJXEZJOHI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CN=C1)O)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on 2,2-difluoro-1-(pyrimidin-5-yl)ethan-1-ol

2,2-Difluoro-1-(Pyrimidin-5-Yl)Ethan-1-Ol: A Comprehensive Overview

2,2-Difluoro-1-(Pyrimidin-5-Yl)Ethan-1-Ol, also known by its CAS Registry Number CAS No. 1564464-30-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring substituted at the 5-position with a fluorinated ethanolic group, which imparts distinctive electronic and steric characteristics.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of two fluorine atoms in the ethanolic group of 2,2-Difluoro-1-(Pyrimidin-5-Yl)Ethan-1-Ol contributes to its high lipophilicity and stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced pharmacokinetic profiles.

The synthesis of CAS No. 1564464-30-7 involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by substitution reactions to introduce the fluorinated ethanolic group at the 5-position of the pyrimidine ring. The use of palladium-catalyzed coupling reactions has been reported as an efficient method for constructing this compound, ensuring high yields and purity.

In terms of biological activity, 2,2-Difluoro-1-(Pyrimidin-5-Yl)Ethan-1-Ol has shown potential as an inhibitor of certain enzyme targets. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. The compound's selectivity for specific targets has been attributed to its unique structural features, which allow for precise interactions with biomolecular targets.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery, as they facilitate efficient absorption and distribution within the body.

In addition to its therapeutic potential, CAS No. 1564464-30-7 has been explored for its role in materials science. Its fluorinated structure makes it a candidate for applications in polymer chemistry, where it can serve as a monomer or cross-linking agent to enhance the mechanical and thermal properties of polymers.

The environmental impact of 2,2-Difluoro-1-(Pyrimidin-5-Yl)Ethan-1-Ol has also been a topic of interest. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is required to fully understand its long-term effects on the environment.

In conclusion, CAS No. 1564464-30-7, or 2,2-Difluoro-1-(Pyrimidin